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Compound of Interest

Compound Name: 4-Decyn-1-ol

Cat. No.: B3056125

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of 4-Decyn-1-ol, a key chemical
intermediate, with a focus on its commercial availability for research purposes, and its
application in the synthesis of insect pheromones. This document details commercially
available sources, typical product specifications, and a complete experimental protocol for its
most common research application.

Commercial Suppliers and Product Specifications

4-Decyn-1-ol is available from a number of commercial suppliers catering to the research and
development market. The following table summarizes the offerings from several key suppliers.
For the most current pricing and availability, it is recommended to contact the suppliers directly.
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Core Application: Synthesis of (Z)-4-Decenyl Acetate

The primary application of 4-Decyn-1-ol in research is as a precursor in the stereoselective
synthesis of (Z)-4-decenyl acetate. This compound is the sex pheromone of the lesser date
moth, Batrachedra amydraula.[1][2] The synthesis is a two-step process involving the partial
hydrogenation of the alkyne to a cis-alkene, followed by acetylation of the alcohol.

Experimental Protocol: Synthesis of (Z)-4-Decenyl
Acetate from 4-Decyn-1-ol

This protocol outlines the two key stages of the synthesis.
Step 1: Partial Hydrogenation of 4-Decyn-1-ol to cis-4-Decen-1-ol

This procedure utilizes a Lindlar catalyst to achieve the stereoselective reduction of the alkyne
to the corresponding cis-alkene.[3]

Materials:
e 4-Decyn-1-ol (100 g)[3]

e Hexane (100 mL)[3]
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e Lindlar Catalyst (10 g)[3]

« Pyridine (10 g)[3]

e Hydrogen gas

Procedure:

Dissolve 4-Decyn-1-ol in hexane in a suitable reaction vessel.

e Add the Lindlar catalyst and pyridine to the solution. Pyridine acts as a catalyst poison to
prevent over-reduction to the alkane.[3]

o Agitate the mixture at room temperature.
 Introduce hydrogen gas into the mixture.

o Continue the reaction for approximately 3 hours, or until the absorption of hydrogen ceases.

[3]
o Upon completion, filter the reaction mixture to remove the catalyst.

e The resulting solution contains cis-4-Decen-1-ol. The crude product can be purified by
distillation under reduced pressure. The boiling point of cis-4-Decen-1-ol is reported as 86 °C
at 5 mmHg.[3]

Step 2: Acetylation of cis-4-Decen-1-ol to (Z)-4-Decenyl Acetate
This procedure describes the conversion of the alcohol to its corresponding acetate ester.
Materials:

cis-4-Decen-1-ol

Acetic anhydride

Pyridine or another suitable base catalyst

Anhydrous ether or other suitable solvent
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Procedure:

Dissolve cis-4-Decen-1-ol in a suitable anhydrous solvent such as ether in a reaction flask.
e Add an equimolar amount of acetic anhydride to the solution.
o Add a catalytic amount of a base, such as pyridine, to the reaction mixture.

 Stir the reaction at room temperature. The progress of the reaction can be monitored by thin-
layer chromatography (TLC).

e Once the reaction is complete, the mixture is typically washed with water and a mild aqueous
base (e.g., sodium bicarbonate solution) to remove excess acetic anhydride and the catalyst.

e The organic layer is then dried over an anhydrous salt (e.g., sodium sulfate or magnesium
sulfate) and the solvent is removed under reduced pressure to yield the crude (Z)-4-decenyl
acetate.

» Further purification can be achieved by distillation or column chromatography.

Potential Research Areas

While the synthesis of insect pheromones is the most documented application, alkynols like 4-
Decyn-1-ol are versatile building blocks in organic synthesis. Their potential use in other areas
of research, such as in the development of novel bioactive molecules, is an area for further
exploration. Some literature suggests a potential for anticancer properties of related alkynols,
however, specific studies on 4-Decyn-1-ol are not yet prevalent.

Visualizing the Synthesis Workflow

The following diagrams illustrate the key steps in the synthesis of (Z)-4-decenyl acetate from 4-
Decyn-1-ol.

Caption: Workflow for the synthesis of (Z)-4-Decenyl acetate.

Chemical Structures

Caption: Key chemical structures in the synthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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